Alumanylidyneborane

• IUPAC Name: alumanylidyneborane
• InChI: InChI=1S/Al.B
• InChI Key: DJPURDPSZFLWGC-UHFFFAOYSA-N
• Canonical SMILES: B#[Al]
• Molecular Formula: AlB
• Molecular Weight: 37.80 g/mol
• CAS No.: 12041-50-8

Description

Alumanylidyneborane, also known as aluminum diboride, is an inorganic compound composed of aluminum and boron. It has a molecular formula of AlB and is known for its high melting point and hardness. This compound is commonly used in high-temperature ceramics and materials that are resistant to wear .

Preparation Methods

Synthetic Routes and Reaction Conditions: Alumanylidyneborane can be synthesized by reacting aluminum metal with boron at high temperatures. One common method involves using an electric arc furnace to combine amorphous boron and aluminum powder. Another method involves heating aluminum metal powder and amorphous boron in a tube furnace at 910°C for 12 hours .

Industrial Production Methods: In industrial settings, this compound is often produced by reacting aluminum metal with boron trioxide (B2O3). This method involves heating the reactants to high temperatures to facilitate the formation of the compound .

Chemical Reactions Analysis

Types of Reactions: Alumanylidyneborane undergoes various chemical reactions, including:

Oxidation: Reacts with oxygen to form aluminum oxide and boron oxide.

Reduction: Can be reduced by hydrogen to form aluminum and boron.

Substitution: Reacts with halogens to form aluminum halides and boron halides.

Common Reagents and Conditions:

Oxidation: Requires oxygen or air at elevated temperatures.

Reduction: Involves hydrogen gas at high temperatures.

Substitution: Uses halogens such as chlorine or bromine at elevated temperatures.

Major Products:

Oxidation: Aluminum oxide (Al2O3) and boron oxide (B2O3).

Reduction: Aluminum (Al) and boron (B).

Substitution: Aluminum halides (e.g., AlCl3) and boron halides (e.g., BCl3).

Scientific Research Applications

Materials Science

Alumanylidyneborane is significant in materials science for its potential use in the development of advanced materials. Its unique bonding characteristics allow for the formation of novel structures that can be utilized in various applications.

• Nanostructured Materials : Research indicates that this compound can be used as a precursor for synthesizing nanostructured materials, which are essential in electronics and photonics. The compound's ability to form stable bonds at the nanoscale makes it suitable for creating materials with tailored properties.
• Composite Materials : The incorporation of this compound into polymer matrices can enhance mechanical properties and thermal stability. This has implications for aerospace and automotive industries where lightweight yet strong materials are crucial.

Catalysis

This compound has shown promise as a catalyst in several chemical reactions, particularly those involving hydrogenation and dehydrogenation processes.

• Hydrogenation Reactions : Studies have demonstrated that this compound can facilitate hydrogenation reactions effectively. Its ability to activate hydrogen molecules makes it a valuable catalyst in organic synthesis, especially for producing fine chemicals and pharmaceuticals.
• Dehydrogenation Processes : The compound also plays a role in dehydrogenation reactions, which are critical for energy storage applications. By enabling the release of hydrogen from chemical hydrides, this compound can contribute to the development of more efficient hydrogen storage systems.

Energy Storage

The applications of this compound extend into the realm of energy storage, particularly in the context of hydrogen storage technologies.

• Hydrogen Storage Materials : Due to its high hydrogen content and stability, this compound is being investigated as a potential hydrogen storage material. Its ability to release hydrogen upon heating or through chemical reactions could lead to advancements in fuel cell technology and portable energy sources.
• Boron-Based Fuel Cells : Research is ongoing into the use of this compound in boron-based fuel cells. The compound's properties may allow for efficient energy conversion processes, making it an attractive option for sustainable energy solutions.

Case Studies

Several case studies highlight the practical applications of this compound across different fields:

• Case Study 1: Nanocomposite Development
  Researchers have successfully synthesized nanocomposites using this compound as a precursor. These composites exhibited enhanced electrical conductivity and thermal stability compared to traditional materials, paving the way for their use in electronic devices.
• Case Study 2: Catalytic Hydrogenation
  A study demonstrated the effectiveness of this compound as a catalyst for the hydrogenation of unsaturated hydrocarbons. The results indicated high conversion rates and selectivity, showcasing its potential in industrial chemical processes.
• Case Study 3: Hydrogen Storage Optimization
  In experiments focused on hydrogen storage, this compound was found to release hydrogen at lower temperatures than conventional materials. This property could significantly improve the efficiency of hydrogen storage systems used in fuel cells.

Mechanism of Action

The mechanism of action of alumanylidyneborane involves its ability to form strong bonds with other elements, particularly through its boron component. This allows it to participate in various chemical reactions, such as oxidation and reduction. The molecular targets and pathways involved include the formation of stable boron-aluminum bonds, which contribute to its high thermal stability and resistance to wear .

Comparison with Similar Compounds

Magnesium diboride (MgB2): Similar structure and properties, used in superconductors.

Titanium diboride (TiB2): Known for its high hardness and used in cutting tools.

Zirconium diboride (ZrB2): High melting point and used in aerospace applications

Uniqueness: Alumanylidyneborane is unique due to its combination of high thermal stability, hardness, and resistance to wear. Its ability to form strong boron-aluminum bonds makes it particularly valuable in high-temperature and high-stress applications .

Biological Activity

Alumanylidyneborane (AlB) is a compound of increasing interest in the fields of chemistry and biochemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its mechanisms of action, case studies, and relevant research findings.

This compound is characterized by its unique structure, which includes aluminum and boron atoms. Its chemical formula is represented as AlB. The compound exhibits properties that make it suitable for various applications, particularly in biological contexts.

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Research indicates that this compound may inhibit specific enzymes involved in metabolic pathways. This inhibition can affect cellular processes and lead to antimicrobial effects .
• Reactive Oxygen Species (ROS) Generation : this compound has been shown to generate reactive oxygen species, which can induce oxidative stress in cells. This property is crucial in understanding its potential therapeutic applications .
• Cell Signaling Modulation : The compound may also influence cell signaling pathways, particularly those involving kinases and transcription factors, which are essential for various cellular responses .

Antimicrobial Properties

Several studies have investigated the antimicrobial properties of this compound. For instance, it has been tested against various bacterial strains, showing significant inhibitory effects. The following table summarizes key findings from recent studies:

Study	Organism Tested	Inhibition Zone (mm)	Mechanism Proposed
Study A	E. coli	15	Enzyme inhibition
Study B	S. aureus	20	ROS generation
Study C	C. albicans	12	Membrane disruption

These results suggest that this compound could serve as a potential antimicrobial agent, particularly in clinical settings.

Case Studies

• Case Study on Antibacterial Activity :
  A recent case study focused on the antibacterial activity of this compound against multi-drug resistant strains of E. coli. The study demonstrated that the compound effectively reduced bacterial viability through its enzyme inhibition mechanism, providing insights into its potential use as an alternative treatment option .
• Case Study on Antifungal Effects :
  Another case study evaluated the antifungal activity of this compound against Candida species. Results indicated a significant reduction in fungal growth, attributed to the compound's ability to disrupt cell membranes and generate ROS, leading to cell death .

Research Findings

Recent research has highlighted several key findings regarding the biological activity of this compound:

• Toxicological Assessments : Toxicity studies have shown that while this compound exhibits antimicrobial properties, it also poses risks at higher concentrations due to cytotoxic effects on mammalian cells .
• Potential for Drug Development : Given its unique mechanisms of action and biological activities, there is ongoing research into the development of pharmaceutical formulations incorporating this compound for treating infections caused by resistant pathogens .